Cas no 67421-66-3 (2,5-Diphenyl-1H-pyrrole-3-carbonitrile)

• Product Name: 2,5-Diphenyl-1H-pyrrole-3-carbonitrile
• CAS No: 67421-66-3
• MF: C₁₇H₁₂N₂
• MW: 244.290583610535
• CID: 1092750
• PubChem ID: 5044455
• Update Time: 2025-04-20

2,5-Diphenyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Diphenyl-1H-pyrrole-3-carbonitrile
• 67421-66-3
• SB63353

• Inchi： 1S/C17H12N2/c18-12-15-11-16(13-7-3-1-4-8-13)19-17(15)14-9-5-2-6-10-14/h1-11,19H
• InChI Key： CXEQKIIHTWHDHY-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CC(C#N)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 244.100048391g/mol
• Monoisotopic Mass: 244.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 39.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles